Hematoporphyrin diphenyl ether
Hematoporphyrin diphenyl ether
Brand Name:
Vulcanchem
CAS No.:
119052-81-2
VCID:
VC20868554
InChI:
InChI=1S/C46H46N4O6/c1-25-33(17-19-43(51)52)39-24-40-34(18-20-44(53)54)26(2)36(48-40)22-41-46(30(6)56-32-15-11-8-12-16-32)28(4)38(50-41)23-42-45(27(3)37(49-42)21-35(25)47-39)29(5)55-31-13-9-7-10-14-31/h7-16,21-24,29-30,49-50H,17-20H2,1-6H3,(H,51,52)(H,53,54)
SMILES:
CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OC6=CC=CC=C6)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)OC7=CC=CC=C7
Molecular Formula:
C46H46N4O6
Molecular Weight:
750.9 g/mol
Hematoporphyrin diphenyl ether
CAS No.: 119052-81-2
Cat. No.: VC20868554
Molecular Formula: C46H46N4O6
Molecular Weight: 750.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119052-81-2 |
|---|---|
| Molecular Formula | C46H46N4O6 |
| Molecular Weight | 750.9 g/mol |
| IUPAC Name | 3-[18-(2-carboxyethyl)-3,7,12,17-tetramethyl-8,13-bis(1-phenoxyethyl)-22,23-dihydroporphyrin-2-yl]propanoic acid |
| Standard InChI | InChI=1S/C46H46N4O6/c1-25-33(17-19-43(51)52)39-24-40-34(18-20-44(53)54)26(2)36(48-40)22-41-46(30(6)56-32-15-11-8-12-16-32)28(4)38(50-41)23-42-45(27(3)37(49-42)21-35(25)47-39)29(5)55-31-13-9-7-10-14-31/h7-16,21-24,29-30,49-50H,17-20H2,1-6H3,(H,51,52)(H,53,54) |
| Standard InChI Key | JOCDOTVUFCUFTD-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OC6=CC=CC=C6)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)OC7=CC=CC=C7 |
| Canonical SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)OC6=CC=CC=C6)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)OC7=CC=CC=C7 |
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